(Z)-2-((E)-3-(2-methoxyphenyl)allylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C21H18O5/c1-14(22)13-25-16-10-11-17-20(12-16)26-19(21(17)23)9-5-7-15-6-3-4-8-18(15)24-2/h3-12H,13H2,1-2H3/b7-5+,19-9-
• InChI Key: JLZMESZGDXFGGV-GIRMVSSCSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC=CC3=CC=CC=C3OC)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C=C/C3=CC=CC=C3OC)/O2
• Molecular Formula: C21H18O5
• Molecular Weight: 350.4 g/mol

Description

(Z)-2-((E)-3-(2-methoxyphenyl)allylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as MBF, is a synthetic compound that has attracted attention in the scientific community due to its potential applications in drug discovery and development. MBF is a benzofuranone derivative that exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Scientific Research Applications

Benzofuran Derivatives Synthesis and Applications

• Novel Compound Synthesis : Research into benzofuran and related compounds often focuses on synthesizing novel derivatives with potential biological activities. For example, studies on synthesizing benzoxazine and aminomethyl derivatives from eugenol have shown potential biological activity, highlighting the methodology for creating compounds that could include structures similar to the compound of interest (Rudyanto et al., 2014).

• Chemical Synthesis Techniques : A modular approach to creating benzofurans, 2H-chromenes, and benzoxepines through Claisen rearrangement and ring-closing metathesis has been described, showcasing advanced synthetic routes that could be applicable to the synthesis of the target compound (Kotha & Solanke, 2022).

• Anticorrosion Properties : The study of bio-based benzoxazine copolymers has revealed significant anticorrosion properties, suggesting that derivatives of benzofuran could be researched for their protective qualities in materials science (Zhang et al., 2019).

• Antifungal Applications : Derivatives of benzofuran, such as (Z)-3-(4-methoxybenzylidene)thiochroman-4-one, have shown potent antifungal properties. This indicates the potential for the compound of interest to be studied for similar biological applications (Das et al., 2007).